Cas no 170493-74-0 (1H-Benz[g]indole-1-ethanamine,8-methoxy-a-methyl-, (aS)-)

• Product Name: 1H-Benz[g]indole-1-ethanamine,8-methoxy-a-methyl-, (aS)-
• CAS No: 170493-74-0
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 147230
• PubChem ID: 3045238
• Update Time: 2025-04-19

1H-Benz[g]indole-1-ethanamine,8-methoxy-a-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[g]indole-1-ethanamine,8-methoxy-a-methyl-, (aS)-
• (2S)-1-(8-methoxybenzo[g]indol-1-yl)propan-2-amine
• (2S)-1-(8-Methoxy-1H-benzo[g]indol-1-yl)-2-propanamine
• 1H-Benz(g)indole-1-ethanamine, 8-methoxy-alpha-methyl-, (alphaS)-
• 1H-Benz(g)indole-1-ethanamine, 8-methoxy-alpha-methyl-, (S)-
• 1H-benz[g]indole-1-ethanamine, 8-methoxy-alpha-methyl-, (alphaS)-
• SCHEMBL8596238
• 170493-74-0
• DTXSID70168868
• RO 60-0242

• Inchi： 1S/C16H18N2O/c1-11(17)10-18-8-7-13-4-3-12-5-6-14(19-2)9-15(12)16(13)18/h3-9,11H,10,17H2,1-2H3/t11-/m0/s1
• InChI Key： MOSGNELJVBZMRU-NSHDSACASA-N
• SMILES： O(C)C1C=CC2C=CC3C=CN(C[C@H](C)N)C=3C=2C=1

Computed Properties

• Exact Mass: 254.14204
• Monoisotopic Mass: 254.141913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.17
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.612
• PSA: 40.18